Cas no 1070896-84-2 ((3S,4S)-tert-Butyl 3-fluoro-4-((methylsulfonyl)oxy)piperidine-1-carboxylate)

• Product Name: (3S,4S)-tert-Butyl 3-fluoro-4-((methylsulfonyl)oxy)piperidine-1-carboxylate
• CAS No: 1070896-84-2
• MF: C₁₁H₂₀FNO₅S
• MW: 297.343605995178
• CID: 1083278
• PubChem ID: 52324471
• Update Time: 2025-04-20

(3S,4S)-tert-Butyl 3-fluoro-4-((methylsulfonyl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-Butyl 3-fluoro-4-((methylsulfonyl)oxy)piperidine-1-carboxylate
• tert-butyl (3S,4S)-3-fluoro-4-methylsulfonyloxypiperidine-1-carboxylate
• tert-Butyl trans-3-fluoro-4-(methylsulfonyloxy)piperidine-1-carboxylate
• trans-1-Boc-3-fluoro-4-(methylsulfonyloxy)piperidine
• trans-1-Boc-4-fluoro-3-(methylsulfonyloxy)piperidine
• IBRYORODRHGOCR-RKDXNWHRSA-N
• (trans)-tert-butyl 3-fluoro-4-(methylsulfonyloxy)piperidine-1-carboxylate
• 1070896-84-2
• SCHEMBL1975622
• tert-butyl (3R,4R)-3-fluoro-4-(methanesulfonyloxy)piperidine-1-carboxylate

• Inchi： 1S/C11H20FNO5S/c1-11(2,3)17-10(14)13-6-5-9(8(12)7-13)18-19(4,15)16/h8-9H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： IBRYORODRHGOCR-RKDXNWHRSA-N
• SMILES： S(C)(=O)(=O)O[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1F

Computed Properties

• Exact Mass: 297.10462207g/mol
• Monoisotopic Mass: 297.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų